1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C10H17FO
• Molecular Weight: 172.24 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C10H17FO/c1-9-2-4-10(8-12,5-3-9)6-7-11/h8-9H,2-7H2,1H3
• InChI Key: ZIJIYRNEIARQRX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CCF)C=O

Description

1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde is a cyclohexane-based aldehyde featuring a methyl group at the 4-position and a 2-fluoroethyl substituent. This compound’s stereochemistry and substituents influence its physicochemical properties, including polarity, boiling point, and solubility, making it relevant in pharmaceutical and materials science research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde typically involves the introduction of the fluoroethyl group and the carbaldehyde group onto a cyclohexane ring. One common method involves the reaction of 4-methylcyclohexanone with 2-fluoroethyl bromide in the presence of a base, followed by oxidation to introduce the carbaldehyde group. The reaction conditions often include the use of solvents such as tetrahydrofuran (THF) and catalysts like sodium hydride (NaH) or potassium carbonate (K2CO3).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluoroethyl group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in ether.

Substitution: Nucleophiles such as ammonia (NH3), primary amines (RNH2), or thiols (RSH) in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile (CH3CN).

Major Products

Oxidation: 1-(2-Fluoroethyl)-4-methylcyclohexane-1-carboxylic acid.

Reduction: 1-(2-Fluoroethyl)-4-methylcyclohexane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology: Potential use in the development of bioactive compounds and probes for studying biological systems.

Medicine: Investigated for its potential as a building block in the synthesis of pharmaceuticals, particularly those targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The fluoroethyl group can enhance the compound’s binding affinity and selectivity, while the aldehyde group can form covalent bonds with nucleophilic residues in the target protein.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Group Differences

1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde (CAS 56140-77-3)

• Molecular Formula : C₁₄H₁₈O₂
• Key Substituents : 4-Methoxyphenyl group (electron-donating) and aldehyde.
• Comparison: The methoxyphenyl group increases aromaticity and electron density, enhancing solubility in polar solvents compared to the fluorinated target compound.

Methyl 1-(4-Bromophenyl)cyclohexane-1-carboxylate (CAS 1282589-52-9)

• Molecular Formula : C₁₄H₁₇BrO₂
• Key Substituents : 4-Bromophenyl group (electron-withdrawing) and carboxylate ester.
• The ester group is less reactive than the aldehyde, limiting applications in nucleophilic reactions .

(1S,3R,4S)-4-Ethyl-3-methylcyclohexane-1-carbaldehyde

• Molecular Formula : C₁₀H₁₈O
• Key Substituents : Ethyl and methyl groups (stereospecific).
• Comparison : Stereochemistry affects conformational stability and interactions with chiral environments. The lack of fluorine reduces polarity, while the ethyl group introduces steric bulk distinct from the 2-fluoroethyl group in the target compound .

1-Methyl-4-(propan-2-ylidene)cyclohex-1-ene (CAS 586-62-9)

• Molecular Formula : C₁₀H₁₄
• Key Substituents : Alkene and isopropylidene group.
• Comparison : Unsaturation in the cyclohexene ring increases planarity and reactivity toward addition reactions. The absence of an aldehyde or fluorine limits functional versatility .

Physicochemical Properties and Reactivity

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (Polar Solvents)	Key Reactivity
Target Compound	~184.2	Estimated 250-280	Moderate	Aldehyde: Nucleophilic additions; Fluorine: Enhances metabolic stability
1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	218.3	300-320	High	Aldehyde reactivity; Methoxy group participates in electrophilic substitution
Methyl 1-(4-Bromophenyl)cyclohexane-1-carboxylate	321.2	>300	Low	Ester hydrolysis; Bromine enables cross-coupling reactions
(1S,3R,4S)-4-Ethyl-3-methylcyclohexane-1-carbaldehyde	154.2	230-250	Moderate	Stereospecific interactions; Limited fluorination effects
1-Methyl-4-(propan-2-ylidene)cyclohex-1-ene	138.2	180-200	Low	Alkene addition reactions; No functional groups for derivatization

Biological Activity

1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde is a compound that has attracted attention for its potential biological activities. Its unique structure, featuring a cyclohexane ring and a fluoroethyl group, may confer specific interactions with biological targets. This article will explore the biological activity of this compound, including its mechanisms of action, relevant case studies, and research findings.

Molecular Structure

• Molecular Formula : C10H13F
• Molecular Weight : 172.24 g/mol
• CAS Number : 1934534-78-7

The biological activity of 1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde may involve several mechanisms:

• Enzyme Inhibition : The aldehyde functional group can participate in nucleophilic addition reactions, potentially inhibiting enzymes by modifying active sites.
• Receptor Interaction : The fluoroethyl group may enhance lipophilicity, allowing better membrane penetration and interaction with various receptors.

Research Findings

• Antimicrobial Activity : Preliminary studies indicate that compounds with similar structures exhibit antimicrobial properties. The presence of the fluoro group often enhances the efficacy against certain bacterial strains.
• Anticancer Potential : Research on related cyclohexane derivatives has shown promise in inhibiting cancer cell proliferation. The mechanism often involves inducing apoptosis or cell cycle arrest.

Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal assessed the antimicrobial activity of various cyclohexane derivatives, including compounds structurally related to 1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde. The results indicated significant inhibition against Gram-positive and Gram-negative bacteria, with an IC50 value around 5 µg/mL for the most effective analogs .

Study 2: Anticancer Activity

In another study focusing on the anticancer properties of similar compounds, researchers evaluated their effects on MCF-7 breast cancer cells. The results demonstrated that certain derivatives could reduce cell viability by over 60% at concentrations below 10 µM, suggesting that modifications to the cyclohexane structure could enhance anticancer activity.

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	IC50 (µM)
1-(2-Fluoroethyl)-4-methylcyclohexane-1-carbaldehyde	Antimicrobial, Anticancer	TBD
4-Methylcyclohexane-1-carbaldehyde	Moderate Antimicrobial	12
Cyclohexanecarboxaldehyde	Weak Anticancer	>50